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Compound of Interest

Compound Name: Tyrosyltryptophan

Cat. No.: B15597930 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of Tyrosyltryptophan, ensuring compliance with standard laboratory safety protocols.

While Tyrosyltryptophan is not classified as a hazardous substance, adhering to proper

disposal methods is essential for maintaining a safe and compliant research environment.[1]

Chemical and Physical Properties
Understanding the properties of Tyrosyltryptophan is the first step in ensuring its safe

handling and disposal. The following table summarizes key quantitative data for this dipeptide.

Property Value Source

Molecular Formula C20H21N3O4 PubChem[2]

Molecular Weight 367.4 g/mol PubChem[2]

CAS Number 60815-41-0 PubChem[2]

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Tyrosyltryptophan with

appropriate care in a controlled laboratory setting.
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Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

If generating dust, respiratory protection may be required.[1]

Ventilation:

Work in a well-ventilated area to minimize inhalation of any airborne particles.

Spill Management:

In the event of a spill, collect the material by sweeping it up and placing it into a suitable

container for disposal.[1][3]

Avoid generating dust during cleanup.[1][4]

Clean the affected area thoroughly with water.

Step-by-Step Disposal Protocol for
Tyrosyltryptophan
The following protocol outlines the recommended procedure for the disposal of

Tyrosyltryptophan. This process is designed to be straightforward, reflecting the non-

hazardous nature of the compound.

1. Waste Characterization:

Confirm that the waste is solely Tyrosyltryptophan and not mixed with any hazardous

substances. If it is mixed with other chemicals, the disposal procedure for the most

hazardous component must be followed.

2. Containerization:

Place the solid Tyrosyltryptophan waste into a clearly labeled, sealed container.

For empty containers that previously held Tyrosyltryptophan, triple rinse them with a

suitable solvent (e.g., water). The rinsate should be collected and disposed of as chemical
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waste. The clean, rinsed container can then be disposed of as regular laboratory glass or

plastic waste, after defacing the original label.

3. Labeling:

Label the waste container clearly as "Tyrosyltryptophan" and indicate that it is for disposal.

4. Storage:

Store the sealed waste container in a designated waste accumulation area, away from

incompatible materials.

5. Disposal:

Dispose of the containerized Tyrosyltryptophan waste through your institution's chemical

waste disposal program or a licensed waste disposal company.[5]

While Tyrosyltryptophan is not classified as hazardous, it should not be disposed of down

the drain or in regular trash to maintain good laboratory practice and prevent environmental

contamination.[1]

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of Tyrosyltryptophan.
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Waste Assessment

Mixed Waste Protocol

Pure Tyrosyltryptophan Protocol

Start: Tyrosyltryptophan Waste for Disposal

Is the waste pure Tyrosyltryptophan?

Follow disposal protocol for the most hazardous component.

No

Containerize in a labeled, sealed container.

Yes

End of Disposal Process

Store in designated waste area.

Dispose via institutional chemical waste program.

Click to download full resolution via product page

Caption: Disposal decision workflow for Tyrosyltryptophan.
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This guide provides a clear and actionable framework for the proper disposal of

Tyrosyltryptophan, promoting a culture of safety and environmental stewardship within the

laboratory. By following these procedures, researchers can ensure that their work is conducted

responsibly from discovery through disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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